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Compound of Interest

Compound Name: (R)-Carisbamate-d4

Cat. No.: B587630

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of (R)-Carisbamate-d4, a deuterium-labeled stable isotope of (R)-
Carisbamate. This document is intended for use by professionals in pharmaceutical research
and development.

(R)-Carisbamate-d4 serves as a critical internal standard for the quantitative analysis of
Carisbamate in various biological matrices, leveraging the precision of stable isotope dilution
methods.[1] Carisbamate, an alkyl-carbamate, has been investigated for its anticonvulsant
properties in the treatment of partial-onset epilepsy.[2] Its mechanism of action, while not fully
elucidated, is believed to involve the modulation of voltage-gated sodium channels.[2]

Chemical and Physical Properties

The incorporation of four deuterium atoms into the (R)-Carisbamate structure results in a
distinct molecular weight, which is essential for its use in mass spectrometry-based assays.
The key properties of (R)-Carisbamate-d4 and its non-labeled counterpart are summarized
below for comparison.
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Property (R)-Carishamate-d4 (R)-Carisbamate
CAS Number 1287128-99-7 194085-74-0[3]
Molecular Formula CoHeD4CINO3 CoH10CINO3([3]
Molecular Weight 219.66 g/mol 215.63 g/mol [3]

(1R)-1-(2-Chlorophenyl-

2R)-2-(2-chlorophenyl)-2-
Synonyms d4)-1,2-ethanediol 2- l(2R)-2-( pheny)

hydroxyethyl] carbamate[3]
Carbamate

_ Alkyl-carbamate, Isotope-
Chemical Class Alkyl-carbamate[4]
Labeled Compound[1][4]

o Labeled internal standard for S
Application o Antiepileptic agent[2][5]
clinical mass spectrometry[1]

Storage 2-8°C Refrigerator -20°C[5]

Chemical Structure

(R)-Carisbamate-d4 is structurally identical to (R)-Carisbamate, with the exception of four
deuterium atoms replacing hydrogen atoms on the 2-chlorophenyl ring. This substitution
provides mass stability for analytical applications without significantly altering the chemical
behavior of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to (R)-Carisbamate-d4:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587630#r-carisbamate-d4-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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